Cas no 1261982-00-6 ([1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)-)
[1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)-
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- MDL: MFCD18314028
- Inchi: 1S/C13H7F5O/c14-9-3-8(4-10(19)6-9)7-1-2-12(15)11(5-7)13(16,17)18/h1-6,19H
- InChI Key: JJDFSDJUSPYHNN-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(F)C(C(F)(F)F)=C2)=CC(F)=CC(O)=C1
Computed Properties
- Exact Mass: 274.042
- Monoisotopic Mass: 274.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
[1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320065-5 g |
3-Fluoro-5-(4-fluoro-3-trifluoromethylphenyl)phenol, 95%; . |
1261982-00-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB320065-5g |
3-Fluoro-5-(4-fluoro-3-trifluoromethylphenyl)phenol, 95%; . |
1261982-00-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
[1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)-
Research Brief on [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- (CAS: 1261982-00-6)
This research brief provides an in-depth analysis of the latest scientific advancements related to the compound [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)-, identified by CAS number 1261982-00-6. This compound has garnered significant attention in the chemical biology and pharmaceutical fields due to its unique structural properties and potential therapeutic applications. The following sections outline recent studies, methodologies, findings, and implications for future research.
The compound [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- belongs to the biphenyl family, characterized by the presence of fluorine and trifluoromethyl substituents. These functional groups enhance its stability, lipophilicity, and binding affinity, making it a promising candidate for drug development. Recent studies have explored its role as a scaffold for designing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.
A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of derivatives of this compound. The researchers employed a multi-step synthetic route to introduce modifications at the hydroxyl and trifluoromethyl positions, optimizing the compound's pharmacokinetic properties. In vitro assays demonstrated significant inhibitory activity against protein kinases implicated in tumor growth, with IC50 values in the nanomolar range. Molecular docking studies further elucidated the binding interactions, highlighting the critical role of the trifluoromethyl group in enhancing target engagement.
Another recent study, featured in ACS Chemical Biology, explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The researchers utilized high-throughput screening and structure-activity relationship (SAR) analysis to identify analogs with improved selectivity and potency. The findings suggested that [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- could serve as a lead compound for developing novel therapeutics targeting GPCR-related pathologies, such as metabolic disorders and cardiovascular diseases.
In addition to its therapeutic potential, the compound has also been investigated for its applications in chemical biology. A 2024 preprint on bioRxiv described its use as a fluorescent probe for imaging cellular processes. The study demonstrated that the compound's intrinsic fluorescence properties, combined with its ability to penetrate cell membranes, make it a valuable tool for real-time monitoring of intracellular signaling pathways.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- in drug discovery and development.
In conclusion, the compound [1,1'-Biphenyl]-3-ol, 4',5-difluoro-3'-(trifluoromethyl)- (CAS: 1261982-00-6) represents a versatile and promising molecule in the chemical biology and pharmaceutical fields. Recent research has highlighted its potential as a kinase inhibitor, GPCR modulator, and imaging probe, paving the way for future innovations. Continued exploration of its properties and applications will undoubtedly contribute to advancements in therapeutic and diagnostic technologies.
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